Cas no 1699694-62-6 (2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy-)

• Product Name: 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy-
• CAS No: 1699694-62-6
• MF: C₁₀H₁₀F₂O₂S
• MW: 232.247008800507
• CID: 5252698
• Update Time: 2025-08-01

2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy-

• Inchi： 1S/C10H10F2O2S/c1-14-5-8(13)6-15-10-3-2-7(11)4-9(10)12/h2-4H,5-6H2,1H3
• InChI Key： KIPYICRFGJFWHY-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(F)C=C1F)C(=O)COC

Additional information on 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy-

Comprehensive Overview of 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy- (CAS No. 1699694-62-6)

In the realm of organic chemistry, 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy- (CAS No. 1699694-62-6) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a thioether linkage and a methoxy group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and material science, making it a focal point in modern chemical research.

The molecular structure of 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy- incorporates a 2,4-difluorophenyl moiety, which is known for its electron-withdrawing effects. This characteristic enhances the compound's stability and reactivity in various chemical reactions. The presence of the methoxy group further modifies its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block for drug discovery and catalysis, aligning with the growing demand for innovative chemical entities in these fields.

One of the key reasons for the rising interest in CAS No. 1699694-62-6 is its compatibility with green chemistry principles. As the scientific community shifts toward sustainable practices, this compound's efficient synthesis and minimal environmental impact have garnered attention. Researchers are investigating its role in atom-economical reactions and catalytic processes, which are critical for reducing waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently searched by professionals and students alike.

Another area where 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy- shows promise is in the development of advanced materials. Its unique electronic and steric properties make it a candidate for designing functional polymers and nanomaterials. These applications are particularly relevant in industries such as electronics, coatings, and biomedical engineering, where tailored chemical structures are essential for performance. The compound's ability to act as a ligand or crosslinking agent further expands its utility, making it a subject of ongoing research.

For those searching for synthetic methods or analytical data related to CAS No. 1699694-62-6, recent publications have detailed optimized protocols for its preparation and characterization. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These resources are invaluable for chemists aiming to incorporate this compound into their work, whether in academic or industrial settings.

In conclusion, 2-Propanone, 1-[(2,4-difluorophenyl)thio]-3-methoxy- (CAS No. 1699694-62-6) represents a fascinating example of modern chemical innovation. Its multifaceted applications, from drug development to material science, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come, driven by its versatility and alignment with sustainability goals.